Cas no 1111108-27-0 (5-(2-methylphenyl)-1H-pyrimidin-2-one)

• Product Name: 5-(2-methylphenyl)-1H-pyrimidin-2-one
• CAS No: 1111108-27-0
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 2606673
• PubChem ID: 52984062
• Update Time: 2025-04-21

5-(2-methylphenyl)-1H-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-methylphenyl)-1H-pyrimidin-2-one
• 5-(2-METHYLPHENYL)PYRIMIDIN-2-OL
• 5-(o-tolyl)Pyrimidin-2-ol
• 2-Hydroxy-5-(2-tolyl)pyrimidine
• 1111108-27-0
• 5-(2-Methylphenyl)pyrimidin-2(1H)-one
• DTXSID80680829
• AKOS015941776

• Inchi： 1S/C11H10N2O/c1-8-4-2-3-5-10(8)9-6-12-11(14)13-7-9/h2-7H,1H3,(H,12,13,14)
• InChI Key： IFFPXCKEASRDLZ-UHFFFAOYSA-N
• SMILES： O=C1N=CC(=CN1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 186.079
• Monoisotopic Mass: 186.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 46.01000
• LogP: 2.15760